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Outcome Measure Results (Bromperidol vs. Placebo)
Evidence
Certainty

Global State No data reported for relapse or hospital admission. Very Low

Mental State (General) Significant improvement on the Brief Psychiatric Rating
Scale (BPRS) favoring bromperidol.

Very Low

Adverse Effect:
Increased Weight

No significant difference found. Low

Adverse Effect:
Stiffness

No significant difference found. Low

Detailed Experimental Protocol

The design of the trial from which the above data is derived can be summarized as follows [1]:

Trial Design: Randomized, double-blind, placebo-controlled study.
Participants: Patients with schizophrenia.

Intervention: Bromperidol decanoate (depot injection).
Comparator: Placebo injection.

Duration: 6 months.
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Outcomes Measured:

Efficacy: Global clinical state, mental state (using the Brief Psychiatric Rating Scale, BPRS).
Acceptability: Number of participants leaving the study early.

Tolerability: Specific adverse effects like akathisia, weight gain, and tremor.

Comparative Efficacy Against Other Antipsychotics

A Cochrane systematic review compared depot bromperidol to other depot antipsychotics (like fluphenazine

and haloperidol decanoate). The analysis of 2 trials (n=77) over 12 months found that people allocated to

fluphenazine or haloperidol decanoate had fewer relapses than those given bromperidol decanoate. The

quality of this evidence was rated as low [1].

Mechanism of Action and Experimental Insights

Understanding bromperidol's mechanism helps contextualize its trial outcomes.

Primary Mechanism: Bromperidol is a typical antipsychotic belonging to the butyrophenone class.
Its primary mechanism of action is antagonism of dopamine D2 receptors in the brain. By reducing

dopaminergic activity, it alleviates positive symptoms of schizophrenia like hallucinations and
delusions [2] [3].

Receptor Profile: Bromperidol has a relative specific and high affinity for dopamine D2
receptors, with little to no anti-serotonin 5-HT2A activity from its metabolites. This profile is

characteristic of first-generation typical antipsychotics and differentiates it from many second-
generation (atypical) antipsychotics [4] [5].

The following diagram illustrates the primary mechanism of action of bromperidol and the downstream

effects that are measured in clinical trials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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